Cas no 1638771-45-5 (Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate)

• Product Name: Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• CAS No: 1638771-45-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD27987464
• CID: 4610315
• PubChem ID: 124705864
• Update Time: 2025-06-09

Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• methyl3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• AMY35333
• SB14184
• 1638771-45-5
• AS-53848
• CS-0049079
• AKOS030237888
• P17196
• Methyl 3-Methyl-7-azaindole-4-carboxylate
• MFCD27987464
• SY099445
• Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate

• MDL： MFCD27987464
• Inchi： 1S/C10H10N2O2/c1-6-5-12-9-8(6)7(3-4-11-9)10(13)14-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： SYOQVAIFYBSUHY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C2C=1C(C)=CN2)=O

Computed Properties

• Exact Mass: 190.074227566 g/mol
• Monoisotopic Mass: 190.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.20
• XLogP3: 1.5
• Topological Polar Surface Area: 55

Additional information on Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate

Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1638771-45-5): A Comprehensive Overview

Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate, identified by its CAS number 1638771-45-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen and carbon atoms in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery.

The< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate molecule features a carboxylate ester group at the 4-position and a methyl substituent at the 3-position of the pyrrolopyridine core. This specific configuration enhances its solubility in both polar and non-polar solvents, facilitating its use in various biochemical assays and synthetic protocols. The compound's ability to interact with biological targets such as enzymes and receptors has been extensively studied, revealing its potential as an intermediate in the synthesis of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the< strong>pyrrolopyridine scaffold as a key component in the development of small-molecule drugs targeting neurological disorders, cancer, and infectious diseases. The< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1638771-45-5) has been investigated for its role in modulating pathways associated with these conditions. For instance, studies have demonstrated its interaction with< strong>protein kinases, which are critical in cell signaling and have been implicated in various diseases.

In particular, the carboxylate ester group of< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate serves as a versatile handle for further chemical modifications. This allows researchers to explore derivatization strategies that could enhance binding affinity or metabolic stability. The incorporation of this compound into drug candidates has shown promise in preclinical models, where it exhibited< strong>antimicrobial and< strong>anti-inflammatory properties.

The synthesis of< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has demonstrated favorable pharmacokinetic characteristics, including moderate oral bioavailability and rapid clearance from biological systems. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

The< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1638771-45-5) has also been explored in combination therapies with other bioactive molecules. Such combinations can lead to synergistic effects that enhance therapeutic outcomes while reducing individual drug dosages. Preliminary data suggest that when paired with certain antiviral or anticancer agents, it can amplify their efficacy against target pathogens or tumor cells.

The future prospects of< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. Novel derivatives are being designed to improve pharmacological properties such as selectivity and duration of action. Additionally, computational modeling techniques are being leveraged to predict new molecular configurations that could enhance binding interactions with biological targets.

In conclusion,< strong>Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate, CAS No. 1638771-45-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a valuable building block for developing innovative therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various disease indications.